3-Piperazin-1-yl-6-pyridin-3-ylpyridazine
Overview
Description
Molecular Structure Analysis
While specific structural details for 3-Piperazin-1-yl-6-pyridin-3-ylpyridazine are not available, a related study on piperazine and piperidine derivatives provides some insight . The study suggests that the piperidine moiety is a key structural element for dual H3/σ1 receptor affinities .Scientific Research Applications
3. Thromboxane Synthetase Inhibitors
- Summary of Application: A series of 4-hydrazino-5H-pyridazino [4,5-b]indole and 4-hydrazine[4,5-a]indole derivatives were tested for their thromboxane synthetase inhibitor activity. Thromboxane is a potent vasoconstrictor and platelet aggregating agent, and inhibiting its synthesis can be an effective approach for antithrombotic drugs .
- Methods of Application: The study involved the design and synthesis of a series of novel derivatives, followed by evaluation of their thromboxane synthetase inhibitor activity .
- Results or Outcomes: The results of this study were not specified in the source. Further research would be needed to fully understand the potential applications of these compounds as thromboxane synthetase inhibitors .
4. Antinociceptive Agents
- Summary of Application: Some clinically evaluated histamine H3 receptor (H3R) antagonists possess nanomolar affinity at sigma-1 receptor (σ1R) binding sites. This feature might play an essential role in their antinociceptive properties .
- Methods of Application: The study involved the selection of 20 representative structures among previously reported H3R ligands to investigate their affinity at Rs .
5. Antithrombotic Drugs
- Summary of Application: A series of 4-hydrazino-5H-pyridazino [4,5-b]indole and 4-hydrazine[4,5-a]indole derivatives were tested for their thromboxane synthetase inhibitor activity. Thromboxane is a potent vasoconstrictor and platelet aggregating agent, and inhibiting its synthesis can be an effective approach for antithrombotic drugs .
- Methods of Application: The study involved the design and synthesis of a series of novel derivatives, followed by evaluation of their thromboxane synthetase inhibitor activity .
- Results or Outcomes: The results of this study were not specified in the source. Further research would be needed to fully understand the potential applications of these compounds as thromboxane synthetase inhibitors .
6. Antitubercular Agents
- Summary of Application: A series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .
- Methods of Application: The study involved the design and synthesis of a series of novel derivatives, followed by evaluation of their anti-tubercular activity against Mycobacterium tuberculosis H37Ra .
- Results or Outcomes: Among the tested compounds, five compounds from Series-I and one compound from Series-II exhibited significant activity against Mycobacterium tuberculosis H37Ra with 50% inhibitory concentrations (IC50) ranging from 1.35 to 2.18 μM .
properties
IUPAC Name |
3-piperazin-1-yl-6-pyridin-3-ylpyridazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N5/c1-2-11(10-15-5-1)12-3-4-13(17-16-12)18-8-6-14-7-9-18/h1-5,10,14H,6-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQPRCZBZFXDXGT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NN=C(C=C2)C3=CN=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Piperazin-1-yl-6-pyridin-3-ylpyridazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.